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Compound of Interest

Compound Name: CFMTI

Cat. No.: B15619667 Get Quote

Disclaimer: This document provides general guidance for handling CFMTI based on its nature

as a potent, neuroactive research compound. A substance-specific Safety Data Sheet (SDS)

was not publicly available at the time of writing. It is imperative that all users obtain and

thoroughly review the official SDS from the supplier before any handling, storage, or disposal of

this chemical. This information is intended for trained laboratory personnel, including

researchers, scientists, and drug development professionals.

CFMTI (Formal Name: 2-cyclopropyl-5-[1-(2-fluoro-3-pyridinyl)-5-methyl-1H-1,2,3-triazol-4-

yl]-2,3-dihydro-1H-isoindol-1-one; CAS: 864864-17-5) is a potent and selective metabotropic

glutamate receptor 1 (mGluR1) allosteric antagonist. It is sold for research purposes only and is

not for human or veterinary use. Due to its potent biological activity, it must be handled with a

high degree of caution in a controlled laboratory setting.

Personal Protective Equipment (PPE)
The primary engineering control for handling CFMTI in its solid form or when preparing

solutions is a certified chemical fume hood. The following PPE is essential to minimize the risk

of exposure.
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PPE Category Minimum Specification Rationale

Hand Protection
Double-gloving with chemically

resistant nitrile gloves.

Provides a primary barrier

against skin contact. Double-

gloving allows for the safe

removal of a contaminated

outer glove.

Eye Protection
Chemical splash goggles and

a full-face shield.

Protects eyes and face from

splashes of solutions or

accidental aerosolization of the

powder.

Body Protection

Disposable, liquid-resistant lab

coat or a full-body disposable

suit.

Prevents contamination of

personal clothing and skin.

Respiratory Protection

A NIOSH-approved respirator

with appropriate cartridges for

organic vapors and

particulates should be

considered, based on a risk

assessment, especially if there

is a potential for aerosol

generation outside of a fume

hood.

Protects against inhalation of

the fine powder, which is a

primary exposure route.

Foot Protection

Fully enclosed, chemical-

resistant, and slip-resistant

footwear.

Protects feet from potential

spills.

Operational Plan: Handling and Experimental
Workflow
A systematic approach is crucial for the safe handling of potent compounds like CFMTI.

1. Preparation and Pre-Handling:
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Review SDS: Before starting any work, obtain and carefully read the supplier-provided

Safety Data Sheet.

Designate Area: All manipulations of CFMTI should occur in a designated and clearly marked

area within a chemical fume hood.

Assemble Materials: Ensure all necessary equipment, such as spatulas, weigh boats, vials,

solvents, and labeled waste containers, are placed inside the fume hood before you begin.

2. Weighing and Solution Preparation (inside a fume hood):

Weighing: Carefully weigh the solid CFMTI using a tared, disposable weigh boat. Use anti-

static measures if the powder is prone to static dispersal.

Dissolving: To minimize dust, add the solvent directly to the weighed solid in a sealable

container (e.g., a vial with a PTFE-lined cap). Gently agitate to dissolve. Avoid using a

sonicator, which can generate aerosols.

3. Experimental Procedures:

Transfers and Dilutions: All subsequent dilutions and transfers of CFMTI solutions should be

performed within the fume hood.

Labeling: All containers holding CFMTI, regardless of concentration, must be clearly and

accurately labeled with the chemical name, concentration, solvent, date, and user's initials.

4. Post-Handling and Decontamination:

Decontamination: Thoroughly wipe down the work surface and any equipment used within

the fume hood with a suitable solvent (e.g., 70% ethanol) followed by a laboratory cleaning

agent. All cleaning materials must be disposed of as hazardous waste.

PPE Removal: Remove PPE in the correct sequence to prevent cross-contamination (e.g.,

outer gloves, face shield, lab coat, inner gloves). Immediately wash hands thoroughly with

soap and water.

Disposal Plan
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All waste materials contaminated with CFMTI must be treated as hazardous chemical waste

and disposed of in accordance with institutional and local regulations.

Solid Waste: All contaminated disposable items, including gloves, weigh boats, pipette tips,

and lab coats, must be collected in a dedicated, clearly labeled hazardous waste bag located

within the fume hood. When full, the bag should be sealed and placed into a secondary, rigid

container for collection by the institution's Environmental Health and Safety (EHS)

department.

Liquid Waste: All unused CFMTI solutions and solvent rinsates must be collected in a

dedicated, sealed, and clearly labeled hazardous liquid waste container. Ensure the

container material is compatible with the solvent used. Never mix incompatible waste

streams.

"Empty" Stock Vials: The original vials containing CFMTI are not truly empty and must be

managed as hazardous waste. They should be triple-rinsed with an appropriate solvent, with

the rinsate collected into the hazardous liquid waste stream. The rinsed vial should then be

placed in the solid hazardous waste container.

Visualizations
Experimental Workflow for Handling CFMTI
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Caption: A step-by-step workflow for the safe handling of potent compounds.
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Caption: Segregated waste streams for the disposal of CFMTI-contaminated materials.
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[https://www.benchchem.com/product/b15619667#personal-protective-equipment-for-
handling-cfmti]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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